Cas no 1807070-70-7 (Ethyl 3-chloro-5-(difluoromethyl)-2-nitropyridine-4-acetate)

• Product Name: Ethyl 3-chloro-5-(difluoromethyl)-2-nitropyridine-4-acetate
• CAS No: 1807070-70-7
• MF: C₁₀H₉ClF₂N₂O₄
• MW: 294.639268636703
• CID: 4869919
• Update Time: 2025-06-10

Ethyl 3-chloro-5-(difluoromethyl)-2-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-(difluoromethyl)-2-nitropyridine-4-acetate

• Inchi： 1S/C10H9ClF2N2O4/c1-2-19-7(16)3-5-6(9(12)13)4-14-10(8(5)11)15(17)18/h4,9H,2-3H2,1H3
• InChI Key： BTLPHQDRZOYHCV-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])N=CC(C(F)F)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.4
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-chloro-5-(difluoromethyl)-2-nitropyridine-4-acetate

Ethyl 3-chloro-5-(difluoromethyl)-2-nitropyridine-4-acetate (CAS No. 1807070-70-7): An Overview

Ethyl 3-chloro-5-(difluoromethyl)-2-nitropyridine-4-acetate (CAS No. 1807070-70-7) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and agrochemical development. This compound, characterized by its unique structural features, has garnered attention for its potential in various scientific and industrial processes.

The molecular structure of Ethyl 3-chloro-5-(difluoromethyl)-2-nitropyridine-4-acetate is composed of a pyridine ring substituted with a chloro group at the 3-position, a difluoromethyl group at the 5-position, and a nitro group at the 2-position. Additionally, an ethyl ester group is attached to the 4-acetate position. This intricate arrangement imparts specific chemical and physical properties that make it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of Ethyl 3-chloro-5-(difluoromethyl)-2-nitropyridine-4-acetate in the development of novel pharmaceuticals and agrochemicals. The presence of the difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of compounds derived from this intermediate. This is crucial for improving the efficacy and safety profiles of new drugs and pesticides.

In pharmaceutical research, Ethyl 3-chloro-5-(difluoromethyl)-2-nitropyridine-4-acetate has been explored as a key building block for the synthesis of potential therapeutic agents. Its unique substituents allow for the creation of compounds with diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from this compound that exhibited potent antitumor activity against various cancer cell lines.

In the agrochemical industry, Ethyl 3-chloro-5-(difluoromethyl)-2-nitropyridine-4-acetate has found applications in the development of novel herbicides and insecticides. The presence of the nitro group and difluoromethyl moiety confers enhanced herbicidal activity and selectivity, making it an attractive candidate for formulating environmentally friendly pest control solutions. A recent paper in Pesticide Biochemistry and Physiology described how derivatives of this compound demonstrated excellent efficacy against broad-spectrum weeds while showing minimal toxicity to non-target organisms.

The synthetic accessibility of Ethyl 3-chloro-5-(difluoromethyl)-2-nitropyridine-4-acetate further enhances its utility as an intermediate. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One common method involves the reaction of 3-chloro-5-(difluoromethyl)-2-nitropyridine with ethyl bromoacetate in the presence of a base such as potassium carbonate. This reaction proceeds smoothly under mild conditions, yielding high yields and purity levels.

The physical properties of Ethyl 3-chloro-5-(difluoromethyl)-2-nitropyridine-4-acetate are also noteworthy. It is typically obtained as a yellow solid with a melting point ranging from 95 to 98°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), which facilitates its use in various chemical reactions. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

Safety considerations are paramount when working with any chemical compound. While Ethyl 3-chloro-5-(difluoromethyl)-2-nitropyridine-4-acetate is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to prevent skin contact and inhalation. Additionally, appropriate ventilation should be maintained to minimize exposure to vapors.

In conclusion, Ethyl 3-chloro-5-(difluoromethyl)-2-nitropyridine-4-acetate (CAS No. 1807070-70-7) is a valuable compound with broad applications in chemical synthesis, pharmaceutical research, and agrochemical development. Its unique structural features and synthetic accessibility make it an attractive intermediate for creating novel compounds with diverse biological activities. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in modern scientific endeavors.